Cas no 2137539-02-5 ({5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine)

• Product Name: {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine
• CAS No: 2137539-02-5
• MF: C₆H₉BrN₄
• MW: 217.066459417343
• CID: 6231976
• PubChem ID: 165443855
• Update Time: 2025-10-21

{5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine
• EN300-701522
• 2137539-02-5

• Inchi： 1S/C6H9BrN4/c7-5-4(3-8)10-6-9-1-2-11(5)6/h1-3,8H2,(H,9,10)
• InChI Key： YSBBPNDKWPMWFO-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)N=C2NCCN21

Computed Properties

• Exact Mass: 216.00106g/mol
• Monoisotopic Mass: 216.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine

Comprehensive Overview of {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine (CAS No. 2137539-02-5)

The compound {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine, identified by its CAS No. 2137539-02-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring an imidazo[1,2-a][1,3]diazole core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or biochemical probe, given its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine has surged, driven by advancements in precision medicine and targeted therapy. This compound’s brominated imidazole moiety is of particular interest due to its potential role in modulating enzyme activity or protein-protein interactions. Scientists are exploring its utility in cancer research, neurodegenerative disease studies, and infectious disease therapeutics, aligning with current trends in AI-driven drug discovery and high-throughput screening.

The synthesis of CAS No. 2137539-02-5 involves multi-step organic reactions, often starting from commercially available imidazole derivatives. Key steps include bromination and functional group transformation to introduce the methanamine side chain. Purification techniques such as column chromatography and recrystallization are critical to achieving high purity, which is essential for reliable experimental results. Researchers frequently inquire about synthetic routes, yield optimization, and scalability, reflecting the compound’s growing importance in industrial and academic labs.

From a structural-activity relationship (SAR) perspective, the 5-bromo substituent in {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine is hypothesized to enhance binding affinity to certain biological targets. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, support its potential as a lead compound. These insights are valuable for researchers focusing on fragment-based drug design or virtual screening, which are hot topics in cheminformatics and computational chemistry.

Safety and handling of CAS No. 2137539-02-5 follow standard laboratory protocols for organic intermediates. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during handling. Environmental considerations, such as waste disposal and green chemistry principles, are increasingly relevant, as the scientific community prioritizes sustainable synthesis methods.

In summary, {5-bromo-1H,2H,3H-imidazo[1,2-a][1,3]diazol-6-yl}methanamine represents a versatile scaffold with broad applications in medicinal chemistry and biochemical research. Its CAS No. 2137539-02-5 serves as a unique identifier for procurement and regulatory compliance. As interest grows in personalized therapeutics and AI-augmented research, this compound is poised to play a pivotal role in next-generation drug development.